Cas no 61888-78-6 (2,4-Dichlorobenzylideneacetone)

• Product Name: 2,4-Dichlorobenzylideneacetone
• CAS No: 61888-78-6
• MF: C₁₀H₈Cl₂O
• MW: 215.075921058655
• MDL: MFCD00052852
• CID: 90136
• PubChem ID: 5849647
• Update Time: 2025-04-18

2,4-Dichlorobenzylideneacetone Chemical and Physical Properties

Names and Identifiers

• 2,4-Dichlorobenzylideneacetone
• (E)-4-(2,4-Dichloro-phenyl)-but-3-en-2-one
• (2,4-dichlorophenyl)but-1-en-3-one
• 3-Buten-2-one,4-(2,4-dichlorophenyl)-
• 4-(2,4-Dichlorophenyl)-3-buten-2-one
• AC1MRJDG
• ACMC-1B9KU
• AG-G-26304
• CTK5B3983
• SureCN1404946
• (E)-4-(2,4-dichlorophenyl)but-3-en-2-one
• 66896-92-2
• EN300-1966023
• 61888-78-6
• CHEMBL104696
• MFCD00052852
• (E)-4-(2,4-Dichlorophenyl)-but-3-en-2-one
• 4-(2,4-dichlorophenyl)but-3-en-2-one
• SAEQHTBHPNKKRX-NSCUHMNNSA-N
• AKOS009462063
• SCHEMBL1404944

• MDL： MFCD00052852
• Inchi： 1S/C10H8Cl2O/c1-7(13)2-3-8-4-5-9(11)6-10(8)12/h2-6H,1H3/b3-2+
• InChI Key： SAEQHTBHPNKKRX-NSCUHMNNSA-N
• SMILES： ClC1C=C(C=CC=1/C=C/C(C)=O)Cl

Computed Properties

• Exact Mass: 213.99500
• Monoisotopic Mass: 213.9952203g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Color/Form: 。
• Density: 1.28
• Melting Point: 83-85°C
• Boiling Point: 336.2°C at 760 mmHg
• Flash Point: 141.8°C
• Refractive Index: 1.588
• PSA: 17.07000
• LogP: 3.59560
• Solubility: 。

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives